Transparent silk fibroin film-facilitated infected-wound healing through antibacterial, improved fibroblast adhesion and immune modulation†
Journal of Materials Chemistry B Pub Date: 2023-12-01 DOI: 10.1039/D3TB02146G
Abstract
The clinical application of regenerated silk fibroin (RSF) films for wound treatment is restricted by its undesirable mechanical properties and lack of antibacterial activity. Herein, different pluronic polymers were introduced to optimize their mechanical properties and the RSF film with 2.5% pluronic F127 (RSFPF127) stood out to address the above issues owing to its satisfactory mechanical properties, hydrophilicity, and transmittance. Diverse antibacterial agents (curcumin, Ag nanoparticles, and antimicrobial peptide KR-12) were separately encapsulated in RSFPF127 to endow it with antibacterial activity. In vitro experiments revealed that the medicated RSFPF127 could persistently release drugs and had desirable bioactivities toward killing bacteria, promoting fibroblast adhesion, and modulating macrophage polarization. In vivo experiments revealed that medicated RSFPF127 not only eradicated methicillin-resistant Staphylococcus aureus in the wound area and inhibited inflammatory responses, but also facilitated angiogenesis and re-epithelialization, regardless of the types of antibacterial agents, thus accelerating the recovery of infected wounds. These results demonstrate that RSFPF127 is an ideal matrix platform to load different types of drugs for application as wound dressings.
Recommended Literature
- [1] Honeycomb-like single-wall carbon nanotube networks†
- [2] Correction: CCL01, a novel formulation composed of Cuscuta seeds and Lactobacillus paracasei NK112, enhances memory function via nerve growth factor-mediated neurogenesis
- [3] Inside front cover
- [4] Front cover
- [5] Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)
- [6] Synthesis and photophysical properties of multimetallic gold/zinc complexes of (P,N,N,N,P) and (P,N,N) ligands†
- [7] Unrolling the hydrogen bond properties of C–H···O interactions
- [8] Characterisation of isothiocyanic acid, HNCS, in the solid state: trapped by hydrogen bonding†
- [9] Amphiphilic dendrimers control protein binding and corona formation on liposome nanocarriers†
- [10] Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 10294-48-1